Cas no 443903-18-2 ((4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine)

• Product Name: (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• CAS No: 443903-18-2
• MF: C₁₈H₃₁N₃
• MW: 289.458844423294
• CID: 3079140
• PubChem ID: 729209
• Update Time: 2025-06-11

(4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• Oprea1_274916
• STK667647
• CS-0332221
• N-[4-(dimethylamino)benzyl]-2,2,6,6-tetramethylpiperidin-4-amine
• MLS000062949
• HMS2367J23
• AKOS000300343
• SMR000071636
• 443903-18-2
• CHEMBL1354142
• N-{[4-(dimethylamino)phenyl]methyl}-2,2,6,6-tetramethylpiperidin-4-amine
• N-[[4-(dimethylamino)phenyl]methyl]-2,2,6,6-tetramethylpiperidin-4-amine
• N-[4-(dimethylamino)benzyl]-2,2,6,6-tetramethyl-4-piperidinamine
• N-(4-(Dimethylamino)benzyl)-2,2,6,6-tetramethylpiperidin-4-amine

• MDL： MFCD03036627
• Inchi： 1S/C18H31N3/c1-17(2)11-15(12-18(3,4)20-17)19-13-14-7-9-16(10-8-14)21(5)6/h7-10,15,19-20H,11-13H2,1-6H3
• InChI Key： QHOMAMNYIIILEC-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(CC1(C)C)NCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 289.251798002Da
• Monoisotopic Mass: 289.251798002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.3Ų

(4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Introduction to (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and Its Significance in Modern Chemical Biology

(4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine) is a compound with the CAS number 443903-18-2, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring a benzyl group linked to a piperidine ring, makes it a versatile scaffold for designing novel bioactive agents.

The nomenclature of this compound provides valuable insights into its chemical composition. The presence of the 4-Dimethylamino-benzyl moiety suggests the incorporation of a dimethylamino group, which is known for its ability to enhance solubility and bioavailability in biological systems. On the other hand, the (2,2,6,6-tetramethyl-piperidin-4-yl)-amine part indicates the presence of a highly stable nitrogen-containing heterocycle, which is often utilized in medicinal chemistry for its ability to interact with biological targets. This combination of structural elements makes (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine a compelling candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The 443903-18-2 compound has emerged as a key player in this landscape due to its potential to interact with multiple biological targets. For instance, studies have shown that this molecule can exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and neurodegeneration. These findings have opened up new avenues for therapeutic intervention in conditions such as Alzheimer's disease and rheumatoid arthritis.

The structural features of (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine also make it an attractive candidate for use in drug discovery programs aimed at developing small-molecule inhibitors. The piperidine ring is known for its ability to mimic the conformational flexibility of natural amino acids, which allows it to bind tightly to biological targets. Additionally, the benzyl group can serve as a pharmacophore that interacts with specific residues on the target protein or enzyme. This dual functionality makes the compound a powerful tool for designing molecules with high affinity and selectivity.

Recent advancements in computational chemistry have further enhanced our understanding of how (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various proteins with high affinity, suggesting its potential as a lead compound for drug development. These computational predictions have been validated through experimental studies, which have demonstrated that derivatives of this molecule can indeed modulate biological pathways relevant to human health.

The synthesis of (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine is another area of interest within the chemical biology community. Researchers have developed efficient synthetic routes that allow for the production of this compound on a scalable basis. These synthetic strategies have enabled the preparation of libraries of derivatives that can be screened for their biological activity. Such libraries are invaluable tools for identifying novel lead compounds that can be further optimized for therapeutic use.

The potential applications of (4-Dimethylamino-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine extend beyond traditional pharmaceuticals. This compound has shown promise in the development of agrochemicals and industrial chemicals where its unique properties can be leveraged to create novel formulations with enhanced performance characteristics. For instance, derivatives of this molecule have been explored as intermediates in the synthesis of pesticides and herbicides that are more effective and environmentally friendly.

In conclusion，（443903-18-2） represents a significant advancement in the field of chemical biology due to its versatile structure and promising applications in pharmaceutical research and drug development。 The combination of structural elements such as the (4-Dimethylamino-benzyl) moiety and the piperidine ring makes this compound a valuable tool for designing novel bioactive agents。 Recent studies have highlighted its potential as an inhibitor of enzymes and receptors involved in various diseases， opening up new possibilities for therapeutic intervention。 Additionally， advancements in computational chemistry and synthetic methods have further enhanced our understanding and utilization of this compound。 As research continues， it is likely that（443903-18-2） will play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology。